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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of specialized chemical compounds are paramount. This document provides a
comprehensive, step-by-step guide for the proper disposal of N-Valerylglycine-13C2,15N,
ensuring laboratory safety and environmental compliance.

N-Valerylglycine-13C2,15N is a stable isotope-labeled compound. Generally, stable isotope-
labeled compounds do not exhibit different chemical properties from their unlabeled
counterparts and are not radioactive.[1][2][3] Therefore, the disposal procedures are primarily
guided by the chemical hazards of the parent compound, N-Valerylglycine. While a specific
Safety Data Sheet (SDS) for N-Valerylglycine-13C2,15N is not readily available, information
from structurally similar compounds, such as N-Isovaleroylglycine and N-Acetylglycine, can
provide relevant safety data. N-Isovaleroylglycine is classified as causing serious eye irritation.

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure that the appropriate Personal Protective
Equipment is worn.
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PPE Item Specification

Eye Protection Chemical safety goggles or glasses.

) Nitrile or other appropriate chemical-resistant
Hand Protection
gloves.

Protective Clothing Laboratory coat.

) ) Generally not required for small quantities in a
Respiratory Protection i ) )
well-ventilated area. Use if dust is generated.

Disposal Procedure

Follow these steps for the safe disposal of N-Valerylglycine-13C2,15N:

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for chemical waste disposal. Procedures can vary
significantly between jurisdictions.

» Small Quantities: For trace amounts or residues, wipe the area with a damp cloth or paper
towel and dispose of it in the appropriate solid waste container.

o Bulk Quantities:
o Do not dispose of bulk quantities down the drain or in the regular trash.

o Collect the waste material in a clearly labeled, sealed container. The label should include
the full chemical name: "N-Valerylglycine-13C2,15N".

o Store the waste container in a designated, well-ventilated, and secure chemical waste

storage area.

o Arrange for pickup and disposal by a licensed chemical waste disposal company, following
your institution's established procedures.

o Contaminated Materials: Any materials, such as gloves, paper towels, or vials, that have
come into contact with N-Valerylglycine-13C2,15N should be considered chemical waste
and disposed of accordingly. Place these items in a sealed bag or container labeled as

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15608425?utm_src=pdf-body
https://www.benchchem.com/product/b15608425?utm_src=pdf-body
https://www.benchchem.com/product/b15608425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

"Contaminated Waste with N-Valerylglycine-13C2,15N" and dispose of them through your
institution's chemical waste stream.

o Decontamination: Clean any contaminated surfaces with soap and water.

In the absence of specific institutional guidelines for non-hazardous pharmaceutical products,
the FDA recommends mixing the substance with an undesirable material like used coffee
grounds or cat litter, placing it in a sealed container, and then disposing of it in the household
trash.[4][5][6] However, for a laboratory setting, disposal through a certified chemical waste
vendor is the most appropriate and compliant method.

Experimental Workflow for Disposal

Final Steps
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Caption: Disposal workflow for N-Valerylglycine-13C2,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. How to Dispose the Waste from Isotope Labeling [bocsci.com]
e 2. chempep.com [chempep.com]

o 3. aapep.bocsci.com [aapep.bocsci.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15608425?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.benchchem.com/product/b15608425?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608425?utm_src=pdf-body
https://www.benchchem.com/product/b15608425?utm_src=pdf-custom-synthesis
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://chempep.com/stable-isotope-labeled-amino-acids/
https://aapep.bocsci.com/resources/isotope-labeled-amino-acids-a-comprehensive-guide-for-researchers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

4. fda.gov [fda.gov]

5. fda.gov [fda.gov]

6. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]

 To cite this document: BenchChem. [Essential Guidance for the Proper Disposal of N-
Valerylglycine-13C2,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608425#n-valerylglycine-13c2-15n-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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